Cas no 2227644-39-3 (rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid)
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid
- 2227644-39-3
- EN300-1277664
-
- Inchi: 1S/C7H11NO3/c1-2-8-6(9)4-3-5(4)7(10)11/h4-5H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-,5-/m1/s1
- InChI Key: RRFKWPXBCDJTQI-RFZPGFLSSA-N
- SMILES: OC([C@@H]1C[C@H]1C(NCC)=O)=O
Computed Properties
- Exact Mass: 157.07389321g/mol
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 66.4Ų
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277664-0.05g |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 0.05g |
$792.0 | 2023-06-08 | ||
| Enamine | EN300-1277664-0.1g |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 0.1g |
$829.0 | 2023-06-08 | ||
| Enamine | EN300-1277664-0.25g |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 0.25g |
$867.0 | 2023-06-08 | ||
| Enamine | EN300-1277664-0.5g |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 0.5g |
$905.0 | 2023-06-08 | ||
| Enamine | EN300-1277664-1.0g |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 1g |
$943.0 | 2023-06-08 | ||
| Enamine | EN300-1277664-2.5g |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 2.5g |
$1848.0 | 2023-06-08 | ||
| Enamine | EN300-1277664-5.0g |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 5g |
$2732.0 | 2023-06-08 | ||
| Enamine | EN300-1277664-10.0g |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 10g |
$4052.0 | 2023-06-08 | ||
| Enamine | EN300-1277664-50mg |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1277664-100mg |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid |
2227644-39-3 | 100mg |
$553.0 | 2023-10-01 |
rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids
Additional information on rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid
Recent Advances in the Study of rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid (CAS: 2227644-39-3)
In recent years, the compound rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid (CAS: 2227644-39-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a building block for more complex pharmacophores. The unique structural features of this compound, including its cyclopropane ring and carbamoyl moiety, contribute to its biological activity and make it a valuable candidate for further investigation.
Recent studies have focused on elucidating the mechanism of action of rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid, particularly its interaction with target enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound acts as a potent inhibitor of certain metalloproteinases, which are implicated in inflammatory diseases and cancer progression. The study utilized X-ray crystallography to reveal the binding mode of the compound within the active site of the enzyme, providing valuable insights for structure-based drug design.
Another significant area of research involves the synthetic optimization of rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid. A recent publication in Organic Letters (2024) described an improved synthetic route that enhances the yield and enantiomeric purity of the compound. This advancement is particularly important for scaling up production and ensuring consistent quality in preclinical and clinical studies. The new synthetic protocol employs asymmetric catalysis and green chemistry principles, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.
In the context of drug development, rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid has been investigated as a potential therapeutic agent for neurological disorders. A preclinical study published in ACS Chemical Neuroscience (2023) reported that the compound exhibits neuroprotective effects in models of Parkinson's disease, possibly through modulation of mitochondrial function and reduction of oxidative stress. These findings suggest that further exploration of this compound's pharmacological properties could lead to novel treatments for neurodegenerative conditions.
The pharmacokinetic profile of rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid has also been a subject of recent investigation. Research in Drug Metabolism and Disposition (2024) characterized the compound's absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable oral bioavailability and tissue penetration. These properties, combined with its demonstrated safety profile in animal models, position the compound as a promising candidate for further clinical development.
Looking ahead, the potential applications of rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid appear to be expanding. Current research directions include its use as a chiral auxiliary in asymmetric synthesis, as well as its incorporation into more complex drug molecules. The compound's versatility and demonstrated biological activity make it a valuable tool for both medicinal chemistry and chemical biology research. As more studies emerge, the full therapeutic potential of this interesting molecule will become increasingly clear.
2227644-39-3 (rac-(1R,2R)-2-(ethylcarbamoyl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)